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Cat. No.: B1674440 Get Quote

Acknowledgment of Historical Discrepancy
A comprehensive review of the scientific literature reveals a significant historical discrepancy in

the requested topic. The discovery of proteins, including Laminin B1, is a development of 20th-

century biochemistry and molecular biology. The period specified in your request (1363-1383)

falls within the Late Middle Ages, a time preceding the scientific and technological capabilities

required for the isolation, characterization, and study of such complex biomolecules.

Therefore, it is not possible to provide a technical guide on the discovery and history of Laminin

B1 from the 14th century. This document will instead provide an in-depth overview of the actual

discovery and history of the laminin family of proteins, with a focus on the B1 chain, based on

modern scientific understanding. It will also clarify the distinction between "Laminin B1" and a

similarly named protein, "Lamin B1," to prevent potential confusion.

The Modern Discovery of Laminins
Laminins are a family of high-molecular-weight glycoproteins that are a major component of the

basal lamina, a specialized form of the extracellular matrix. They play a crucial role in a wide

range of biological activities, including cell adhesion, differentiation, and migration.

The first member of the laminin family was discovered in 1979 by Rupert Timpl and his

colleagues.[1][2][3] This groundbreaking discovery was the result of biochemical analysis of a

matrix-like material secreted by the Engelbreth-Holm-Swarm (EHS) mouse sarcoma, a tumor

rich in basement membrane components.[1][3] Subsequent research by scientists, including

Pamela Gehron Robey, further elucidated the role of laminins in promoting cell adhesion and

nerve growth.[4]
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Initially, laminins were numbered in the order of their discovery (e.g., laminin-1, laminin-2).[1][5]

However, as the complexity of the laminin family became apparent, a new nomenclature was

adopted to reflect the specific chain composition of each isoform.[1][2][5] Laminins are

heterotrimeric proteins, meaning they are composed of three different polypeptide chains: an

alpha (α), a beta (β), and a gamma (γ) chain.[5][6][7] There are multiple, genetically distinct

versions of each chain. The specific combination of these chains determines the type of

laminin. For example, the first laminin discovered, previously known as laminin-1, is now

designated as laminin-111, indicating it is composed of the α1, β1, and γ1 chains.[2]

Laminin B1 (LAMB1)
The "B1" in Laminin B1 refers to the β1 chain, encoded by the LAMB1 gene. This chain is a

component of several different laminin isoforms. The early nomenclature referred to the

subunits as A, B1, and B2 before they were renamed with the Greek letters α, β, and γ.[6]

Distinguishing Laminin B1 from Lamin B1
It is important to distinguish the laminin β1 chain from another protein with a similar name:

Lamin B1. Lamin B1, encoded by the LMNB1 gene, is a protein component of the nuclear

lamina.[8] The nuclear lamina is a dense fibrillar network inside the nucleus of eukaryotic cells

that provides mechanical support and is involved in chromatin structure and gene expression.

[8] Unlike laminins, which are extracellular proteins, lamins are located inside the cell nucleus.

Mutations in the LMNA gene, which codes for Lamin A and C, are associated with the

premature aging disease progeria, which was first described in the late 19th century.[9]

In summary, while the study of biological structures has a long history, the specific discovery

and characterization of proteins like Laminin B1 are firmly rooted in the advanced scientific

methodologies of the 20th century.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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